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Compound of Interest

Compound Name: 2-Hydroxy-6-methylbenzaldehyde

Cat. No.: B095053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Hydroxy-6-methylbenzaldehyde, a key intermediate in various chemical syntheses.
Understanding its solubility in different solvents is crucial for optimizing reaction conditions,
purification processes, and formulation development. This document outlines the available
solubility data, detailed experimental protocols for its determination, and visual workflows to
guide laboratory practices.

Core Data Presentation: Solubility of 2-Hydroxy-6-
methylbenzaldehyde

A thorough review of scientific literature and chemical databases reveals a lack of specific
guantitative solubility data for 2-Hydroxy-6-methylbenzaldehyde. Qualitative assessments
consistently indicate that it is soluble in alcohol and ether organic solvents, while being
insoluble in water.[1] To facilitate future research and provide a standardized framework for
data collection, the following table is presented. Researchers are encouraged to populate this
table with their experimentally determined values.
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. - . Solubility (
Chemical Molar Mass ( Boiling Point
Solvent g/100 mL) at
Formula g/mol ) (°C)
25°C
Polar Protic
Solvents
Water H20 18.02 100 Insoluble[1]
Soluble
(Quantitative
Methanol CHsOH 32.04 64.7
data not
available)
Soluble
(Quantitative
Ethanol C2HsOH 46.07 78.37
data not
available)
Polar Aprotic
Solvents
Soluble
(Quantitative
Acetone Cs3HeO 58.08 56
data not
available)
) Soluble
Dimethyl o
) (Quantitative
Sulfoxide (CH3)2S0 78.13 189
data not
(DMSO) _
available)
Nonpolar
Solvents
Soluble[1]
) (Quantitative
Diethyl Ether (C2Hs)20 74.12 34.6
data not
available)
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Experimental Protocols for Solubility Determination

The following are detailed methodologies for the accurate determination of the solubility of 2-
Hydroxy-6-methylbenzaldehyde. These protocols are based on established and widely
accepted scientific practices.

Method 1: Gravimetric Method for Saturated Solutions

This method is a reliable and straightforward approach to determine the solubility of a solid
compound in a solvent.

Materials:

2-Hydroxy-6-methylbenzaldehyde (analytical grade)

o Selected solvent (analytical grade)

e Analytical balance (readability + 0.1 mg)

e Thermostatic shaker or water bath

 Vials with airtight seals

» Syringe filters (chemically compatible, e.g., PTFE, with a pore size of 0.45 um or smaller)

e Syringes

» Pre-weighed evaporation dishes

e Drying oven

Desiccator

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of 2-Hydroxy-6-methylbenzaldehyde to a known volume of the
selected solvent in a sealed vial. The presence of undissolved solid is essential to ensure
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saturation.

o Place the vial in a thermostatic shaker or water bath set to the desired constant
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient duration (typically 24-48 hours) to allow the system to
reach equilibrium.

o Sample Withdrawal and Filtration:

o Allow the mixture to stand undisturbed at the constant temperature for a short period to let
the excess solid settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-
weighed evaporation dish. This step is critical to remove any undissolved microcrystals.

e Solvent Evaporation and Mass Determination:

o Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the solute.

o Once the solvent is fully evaporated, transfer the dish to a desiccator to cool to room
temperature.

o Weigh the evaporation dish containing the dried 2-Hydroxy-6-methylbenzaldehyde.
o Repeat the drying and weighing process until a constant mass is achieved.
o Calculation of Solubility:

o The solubility is calculated using the following formula: Solubility ( g/100 mL) = [(Mass of
dish with solute) — (Mass of empty dish)] / (Volume of filtrate in mL) * 100

Method 2: UV-Vis Spectrophotometry

This method is suitable for compounds that have a chromophore and absorb light in the UV-Vis

spectrum.
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Materials:

All materials listed in Method 1

UV-Vis Spectrophotometer

Volumetric flasks

Cuvettes

Procedure:
o Preparation of Standard Solutions and Calibration Curve:

o Prepare a stock solution of 2-Hydroxy-6-methylbenzaldehyde of a known concentration
in the chosen solvent.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax).

o Plot a calibration curve of absorbance versus concentration.
e Preparation and Analysis of Saturated Solution:
o Prepare a saturated solution as described in Method 1 (steps 1 and 2).

o Dilute a known volume of the clear, filtered saturated solution with the solvent to a
concentration that falls within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution at Amax.
» Calculation of Solubility:

o Determine the concentration of the diluted solution from the calibration curve.
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o Calculate the concentration of the original saturated solution by accounting for the dilution
factor.

o Convert the concentration to the desired units (e.g., g/100 mL).

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the experimental protocols described
above.

Preparation Sampling & Filtration Analysis Calculation

Agitate for 24-4gh
Equilibrate at constant temperature Withdraw supernatant Filter with syringe filter Evaporate solvent }—»{ Weigh dried solute Calculate solubility

Click to download full resolution via product page

Caption: Gravimetric method workflow for solubility determination.
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Caption: UV-Vis spectrophotometry workflow for solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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